Cas no 957060-92-3 (3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt)

• Product Name: 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt
• CAS No: 957060-92-3
• MF: C₁₂H₁₈BClN₂O₃
• MW: 284.546922206879
• MDL: MFCD09027254
• CID: 857584
• Update Time: 2025-08-04

3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• (3-(4-Methylpiperazine-1-carbonyl)phenyl)boronic acid hydrochloride
• 3-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride
• (3-(4-Methylpiperazine-1-carbonyl)-phenyl)boronic acid hydrochloride
• [3-(4-methylpiperazine-1-carbonyl)phenyl]boronic acid,hydrochloride
• 3-(4-Methylpiperazine-1-carbonyl)phenylboronic acid, HCl
• OR3486
• 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt

• MDL： MFCD09027254
• Inchi： 1S/C12H17BN2O3.ClH/c1-14-5-7-15(8-6-14)12(16)10-3-2-4-11(9-10)13(17)18;/h2-4,9,17-18H,5-8H2,1H3;1H
• InChI Key： HVQOCKSJONHMKQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(B(O)O)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 284.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 64.01000
• LogP: -0.56820

Additional information on 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt

3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt

The compound 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt (CAS No: 957060-92-3) is a versatile and highly functionalized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is particularly notable for its role as a key intermediate in the construction of complex molecular architectures, leveraging the unique reactivity of its boronic acid group and the structural diversity provided by the 4-methylpiperazine moiety.

Boronic acids, such as those found in this compound, are widely recognized for their ability to participate in Suzuki-Miyaura coupling reactions—a cornerstone of modern organic synthesis. The presence of a hydrochloride salt form suggests that this compound is likely stabilized in its protonated state, which can influence its solubility and reactivity in various synthetic protocols. The integration of a piperazine ring further enhances the compound's utility, as piperazines are known for their ability to act as templates for nitrogen-containing heterocycles and to facilitate hydrogen bonding interactions.

Recent advancements in synthetic methodology have expanded the applications of 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt into areas such as drug discovery and materials engineering. For instance, researchers have employed this compound as a building block in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. The ability to precisely control the stereochemistry and regioselectivity during coupling reactions has been instrumental in achieving high yields and molecular complexity.

In addition to its role in small molecule synthesis, this compound has also found applications in the development of advanced materials, such as stimuli-responsive polymers and coordination polymers. The boronic acid group can serve as a reactive handle for cross-coupling reactions with various aryl halides or triflates, enabling the construction of extended conjugated systems with tailored electronic properties. Furthermore, the piperazine moiety can act as a coordinating unit, facilitating interactions with metal ions and contributing to the formation of supramolecular assemblies.

From an analytical standpoint, 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High-Resolution Mass Spectrometry). These analyses have provided critical insights into its molecular structure, purity, and stability under various conditions. Such detailed characterization is essential for ensuring reproducibility in synthetic workflows and for meeting regulatory standards in pharmaceutical development.

Looking ahead, the continued exploration of 3-(4-Methylpiperazine-1-carbonyl)phenylboronic Acid, Hydrochloride Salt is expected to yield further innovations across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to address complex challenges in molecular design and materials innovation. As research progresses, it is anticipated that this compound will play an increasingly prominent role in advancing both fundamental science and applied technologies.